2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid
Overview
Description
2-Chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid (TFCCA) is a synthetic compound that has been studied extensively in recent years due to its unique properties and potential applications in various scientific fields. This compound has been shown to possess a wide range of properties, including a high melting point, low volatility, and high solubility in water. In addition, TFCCA has been found to be non-toxic and biodegradable. This makes it an attractive choice for use in a variety of applications, including drug synthesis, biochemistry, and nanotechnology.
Mechanism of Action
The mechanism of action of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid is not fully understood, but it is believed to be related to its ability to form hydrogen bonds with other molecules. This is due to the presence of a chlorine atom in the molecule, which is capable of forming hydrogen bonds with other molecules. Additionally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been shown to interact with other molecules through the formation of van der Waals forces. This interaction is believed to be responsible for the high melting point and low volatility of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid are not fully understood. However, it has been shown to have a number of beneficial effects. For example, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been found to be an effective inhibitor of the enzyme phospholipase A2, which is involved in the breakdown of fatty acids. Additionally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages is that 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid is non-toxic and biodegradable, making it a safe choice for use in various experiments. Additionally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has a high melting point and low volatility, making it an ideal choice for use in a variety of laboratory experiments. However, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid is also limited by its high cost, which can make it difficult to use in certain experiments.
Future Directions
The future of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid research is promising, as the unique properties of this compound make it an attractive choice for use in a variety of applications. One potential future direction is the use of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid in drug synthesis, as it has already been shown to be an effective starting material for the preparation of various pharmaceuticals. Additionally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid could be used in the synthesis of various polymers, such as polyvinylchloride, polyethylene, and polypropylene. Furthermore, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid could be used in the synthesis of various organic compounds, such as dyes, pigments, and surfactants. Finally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid could be explored as a potential therapeutic agent, as it has already been shown to possess a number of beneficial biochemical and physiological effects.
Synthesis Methods
2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid can be synthesized through several methods, including the use of anhydrous hydrochloric acid, aqueous hydrochloric acid, and trifluoromethylation. The most common method is the use of anhydrous hydrochloric acid, which involves the reaction of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid with hydrochloric acid in an appropriate solvent. This reaction results in the formation of a precipitate, which is then isolated and purified.
Scientific Research Applications
2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been studied extensively in the scientific research community due to its unique properties and potential applications in various fields. One of the most prominent areas of research is in drug synthesis, where 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been shown to be an effective starting material for the preparation of various pharmaceuticals. Furthermore, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been used in the synthesis of various polymers, such as polyvinylchloride, polyethylene, and polypropylene. Additionally, 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid has been used in the synthesis of various organic compounds, such as dyes, pigments, and surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,3,3-trifluorocyclobutene", "Chlorine gas", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sulfuric acid", "Sodium nitrite", "Copper(II) sulfate pentahydrate", "Sodium sulfite", "Sodium carbonate", "Methanol", "Ethanol", "Acetic acid", "Hydrogen peroxide", "Water" ], "Reaction": [ "Step 1: Chlorination of 2,3,3-trifluorocyclobutene with chlorine gas in the presence of sulfuric acid to yield 2-chloro-2,3,3-trifluorocyclobutene", "Step 2: Oxidation of 2-chloro-2,3,3-trifluorocyclobutene with hydrogen peroxide in the presence of acetic acid to yield 2-chloro-2,3,3-trifluorocyclobutanone", "Step 3: Reduction of 2-chloro-2,3,3-trifluorocyclobutanone with sodium borohydride in methanol to yield 2-chloro-2,3,3-trifluorocyclobutan-1-ol", "Step 4: Oxidation of 2-chloro-2,3,3-trifluorocyclobutan-1-ol with sodium chlorite in the presence of acetic acid to yield 2-chloro-2,3,3-trifluorocyclobutan-1-aldehyde", "Step 5: Conversion of 2-chloro-2,3,3-trifluorocyclobutan-1-aldehyde to 2-chloro-2,3,3-trifluorocyclobutan-1-carboxylic acid through a three-step process involving the following reactions:", "Step 5.1: Diazotization of 2-chloro-2,3,3-trifluorocyclobutan-1-aldehyde with sodium nitrite in the presence of hydrochloric acid to yield 2-chloro-2,3,3-trifluorocyclobutan-1-diazonium chloride", "Step 5.2: Reduction of 2-chloro-2,3,3-trifluorocyclobutan-1-diazonium chloride with sodium sulfite in the presence of water to yield 2-chloro-2,3,3-trifluorocyclobutan-1-amine", "Step 5.3: Carboxylation of 2-chloro-2,3,3-trifluorocyclobutan-1-amine with carbon dioxide in the presence of sodium hydroxide, sodium bicarbonate, and copper(II) sulfate pentahydrate to yield 2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid" ] } | |
CAS RN |
56492-84-3 |
Product Name |
2-chloro-2,3,3-trifluorocyclobutane-1-carboxylic acid |
Molecular Formula |
C5H4ClF3O2 |
Molecular Weight |
188.5 |
Purity |
95 |
Origin of Product |
United States |
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